Cas no 2228696-22-6 (4-Methyl-5-(piperidin-3-yloxy)pyrimidine)

• Product Name: 4-Methyl-5-(piperidin-3-yloxy)pyrimidine
• CAS No: 2228696-22-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5772379
• PubChem ID: 165609707
• Update Time: 2025-06-08

4-Methyl-5-(piperidin-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1756808
• 4-methyl-5-(piperidin-3-yloxy)pyrimidine
• 2228696-22-6
• 4-Methyl-5-(piperidin-3-yloxy)pyrimidine

• Inchi： 1S/C10H15N3O/c1-8-10(6-12-7-13-8)14-9-3-2-4-11-5-9/h6-7,9,11H,2-5H2,1H3
• InChI Key： PSTLMQWPOYZZPS-UHFFFAOYSA-N
• SMILES： O(C1=CN=CN=C1C)C1CNCCC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47Ų

Additional information on 4-Methyl-5-(piperidin-3-yloxy)pyrimidine

Introduction to 4-Methyl-5-(piperidin-3-yloxy)pyrimidine (CAS No. 2228696-22-6)

4-Methyl-5-(piperidin-3-yloxy)pyrimidine, with the CAS number 2228696-22-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Methyl-5-(piperidin-3-yloxy)pyrimidine make it a promising candidate for various drug discovery programs.

The chemical structure of 4-Methyl-5-(piperidin-3-yloxy)pyrimidine consists of a pyrimidine core substituted with a methyl group at the 4-position and a piperidin-3-yloxy group at the 5-position. The piperidine ring, particularly when substituted at the 3-position, introduces additional complexity and potential for interaction with biological targets. This structural arrangement confers specific pharmacological properties that are being explored in various research contexts.

In recent studies, 4-Methyl-5-(piperidin-3-yloxy)pyrimidine has shown promising activity in several biological assays. One notable area of research is its potential as an inhibitor of specific kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Kinase inhibitors have become an important class of therapeutic agents, and compounds like 4-Methyl-5-(piperidin-3-yloxy)pyrimidine are being evaluated for their selectivity and potency against these targets.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 4-Methyl-5-(piperidin-3-yloxy)pyrimidine to selectively inhibit the activity of a specific kinase involved in cancer cell proliferation. The researchers found that this compound effectively reduced the growth of cancer cells in vitro, suggesting its potential as a lead compound for further development into a therapeutic agent. The mechanism of action involves binding to the ATP-binding site of the kinase, thereby blocking its catalytic activity.

Beyond its potential as a kinase inhibitor, 4-Methyl-5-(piperidin-3-yloxy)pyrimidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Compounds that can modulate inflammatory responses are highly sought after in drug discovery efforts.

A preclinical study conducted by a team of researchers at a leading pharmaceutical company demonstrated that 4-Methyl-5-(piperidin-3-yloxy)pyrimidine exhibited significant anti-inflammatory effects in animal models of inflammation. The compound was shown to reduce levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of the inflammatory response. These findings suggest that 4-Methyl-5-(piperidin-3-yloxy)pyrimidine could be developed into a novel anti-inflammatory drug with broad therapeutic applications.

The pharmacokinetic properties of 4-Methyl-5-(piperidin-3-yloxy)pyrimidine have also been studied to assess its suitability for clinical development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective drug delivery and minimizing adverse effects. The oral bioavailability of 4-Methyl-5-(piperidin-3-yloxy)pyrimidine is particularly noteworthy, as it suggests that this compound could be administered orally, making it more convenient for patients.

In addition to its pharmacological activities, the safety profile of 4-Methyl-5-(piperidin-3-yloxy)pyrimidine has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports further clinical evaluation and development.

The development pipeline for 4-Methyl-5-(piperidin-3-yloxy)pyrimidine is currently advancing through various stages of preclinical and early clinical trials. Researchers are focusing on optimizing the chemical structure to enhance its potency and selectivity while maintaining favorable pharmacokinetic properties. Clinical trials are expected to provide more detailed insights into the safety and efficacy of this compound in human subjects.

In conclusion, 4-Methyl-5-(piperidin-3-yloxy)pyrimidine (CAS No. 2228696-22-6) is an exciting compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into therapeutic agents targeting diseases such as cancer and inflammatory disorders. Ongoing research efforts aim to fully characterize its properties and optimize its potential for clinical use.